Cas no 762254-26-2 (Benzoic acid, 2-bromo-5-cyano-, phenylmethyl ester)

• Product Name: Benzoic acid, 2-bromo-5-cyano-, phenylmethyl ester
• CAS No: 762254-26-2
• MF: C₁₅H₁₀BrNO₂
• MW: 316.149403095245
• CID: 4176854
• PubChem ID: 85998380
• Update Time: 2025-04-24

Benzoic acid, 2-bromo-5-cyano-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-5-cyano-, phenylmethyl ester
• BENZYL 2-BROMO-5-CYANOBENZOATE
• 762254-26-2
• SCHEMBL25560285

• Inchi： 1S/C15H10BrNO2/c16-14-7-6-12(9-17)8-13(14)15(18)19-10-11-4-2-1-3-5-11/h1-8H,10H2
• InChI Key： XCQFMGIMGFFOKK-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC(C#N)=CC=C1Br

Computed Properties

• Exact Mass: 314.98949Da
• Monoisotopic Mass: 314.98949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.1Ų